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Compound of Interest

Compound Name: Axitinib-13CD3

Cat. No.: B1503775 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Axitinib-13CD3, a stable isotope-labeled compound intended for research use only. Adherence

to these procedures is crucial for maintaining a safe laboratory environment and ensuring

compliance with environmental regulations. Axitinib-13CD3 is a non-radioactive compound,

but as a pharmaceutical-related substance with potential biological activity, it requires careful

handling and disposal.[1][2] One safety data sheet classifies the compound as harmful if

swallowed, in contact with skin, or inhaled, and it may cause skin and serious eye irritation.[3]

Hazard and Disposal Summary
For quick reference, the following table summarizes the key hazard classifications and

recommended disposal methods for Axitinib-13CD3.

Hazard Classification Disposal Recommendation

Harmful if swallowed, in contact with skin, or if

inhaled[3]

Offer to a licensed hazardous material disposal

company[2]

Causes skin and serious eye irritation
Incineration in a facility with an afterburner and

scrubber

Slightly hazardous for water
Prevent release into groundwater, water

courses, or sewage systems
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Step-by-Step Disposal Protocol
Researchers and laboratory personnel must follow these steps to ensure the safe disposal of

Axitinib-13CD3, whether as expired material, unused stock, or contaminated labware.

1. Personal Protective Equipment (PPE): Before handling Axitinib-13CD3 for disposal, ensure

you are wearing appropriate PPE, including:

Safety goggles

Chemical-resistant gloves

Laboratory coat

2. Waste Segregation:

Solid Waste: Collect any solid Axitinib-13CD3, such as expired or unused powder, in a

clearly labeled, sealed container designated for chemical waste. This includes any grossly

contaminated items like weigh boats or spatulas.

Contaminated Labware: Disposable items that have come into contact with Axitinib-13CD3
(e.g., pipette tips, centrifuge tubes, gloves) should be placed in a designated hazardous

waste container.

Liquid Waste: Solutions containing Axitinib-13CD3 should be collected in a sealed, properly

labeled hazardous waste container. Do not pour solutions down the drain.

3. Labeling: All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "(E)-N-(methyl-13C-d3)-2-((3-(2-(pyridin-2-yl)vinyl)-1H-indazol-6-

yl)thio)benzamide" or "Axitinib-13CD3"

Associated hazards (e.g., "Harmful," "Irritant")

4. Storage: Store the sealed hazardous waste containers in a designated, secure area away

from incompatible materials, awaiting pickup by a licensed disposal service.
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5. Professional Disposal:

Excess and expired Axitinib-13CD3 must be disposed of through a licensed hazardous

material disposal company.

The recommended method of destruction is incineration in a suitably equipped facility,

typically one with an afterburner and scrubber, to ensure complete breakdown of the

compound.

Always comply with all federal, state, and local regulations concerning the disposal of

chemical waste.

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of Axitinib-
13CD3 and associated materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1503775?utm_src=pdf-body
https://www.benchchem.com/product/b1503775?utm_src=pdf-body
https://www.benchchem.com/product/b1503775?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1503775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Begin Axitinib-13CD3
Disposal Process

Identify Waste Type

Solid Axitinib-13CD3
(Expired/Unused)

Solid

Liquid Waste Containing
Axitinib-13CD3

Liquid

Contaminated Labware
(Gloves, Tips, etc.)

Contaminated
Items

Collect in a Labeled,
Sealed Container

Collect in a Labeled,
Sealed Waste Bottle

Place in Designated
Hazardous Waste Bin

Store in Secure
Hazardous Waste Area

Arrange Pickup by Licensed
Hazardous Waste Disposal Company

Recommended Destruction:
Incineration with Afterburner

and Scrubber

Disposal Complete

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1503775?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1503775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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